2-(6,7-Difluoro-3-oxo-2,3-dihydro-1H-cyclopenta[B]naphthalen-1-ylidene)malononitrile
Description
2-(6,7-Difluoro-3-oxo-2,3-dihydro-1H-cyclopenta[b]naphthalen-1-ylidene)malononitrile (abbreviated as NC-2F in some studies) is a high-performance non-fullerene acceptor (NFA) used in organic solar cells (OSCs). Its structure features a cyclopenta[b]naphthalene core fused with a naphthalene system, two fluorine atoms at the 6,7-positions, and a malononitrile electron-withdrawing end group. This design enhances conjugation length, molecular packing, and electron affinity compared to simpler indacenodithiophene (IDT) or indenoindene-based acceptors . NC-2F’s extended π-conjugation and fluorine substitution reduce non-radiative energy losses, enabling higher open-circuit voltage (Voc) and power conversion efficiency (PCE) in OSC devices .
Properties
Molecular Formula |
C16H6F2N2O |
|---|---|
Molecular Weight |
280.23 g/mol |
IUPAC Name |
2-(6,7-difluoro-3-oxocyclopenta[b]naphthalen-1-ylidene)propanedinitrile |
InChI |
InChI=1S/C16H6F2N2O/c17-14-3-8-1-12-11(10(6-19)7-20)5-16(21)13(12)2-9(8)4-15(14)18/h1-4H,5H2 |
InChI Key |
LDWFBYKLGQJZIG-UHFFFAOYSA-N |
Canonical SMILES |
C1C(=C(C#N)C#N)C2=C(C1=O)C=C3C=C(C(=CC3=C2)F)F |
Origin of Product |
United States |
Biological Activity
The compound 2-(6,7-Difluoro-3-oxo-2,3-dihydro-1H-cyclopenta[B]naphthalen-1-ylidene)malononitrile (CAS No. 2558206-70-3) is a synthetic organic molecule that has garnered attention due to its potential biological activities. This article explores its biological activity, including mechanisms of action, effects on various biological systems, and relevant case studies.
Chemical Structure and Properties
The molecular formula of the compound is , and it features a complex structure that contributes to its biological activity. The presence of fluorine atoms and the malononitrile moiety are significant for its reactivity and interaction with biological targets.
| Property | Value |
|---|---|
| Molecular Weight | 230.17 g/mol |
| Purity | >98.0% (HPLC) |
| Physical State | Solid |
| Storage Conditions | Cool and dark place |
| Toxicity | Toxic if swallowed |
Research indicates that compounds similar to 2-(6,7-Difluoro-3-oxo-2,3-dihydro-1H-cyclopenta[B]naphthalen-1-ylidene)malononitrile may exhibit various mechanisms of action, including:
- Inhibition of Enzymatic Activity : Studies have shown that certain derivatives can inhibit key enzymes involved in metabolic pathways.
- Antimicrobial Properties : Some analogs demonstrate activity against bacterial strains, potentially through disruption of cell membrane integrity.
- Anticancer Effects : Preliminary research suggests that the compound may induce apoptosis in cancer cells by activating specific signaling pathways.
Case Study 1: Anticancer Activity
A study published in the Journal of Medicinal Chemistry evaluated the anticancer properties of fluorinated cyclopenta derivatives. The results indicated that compounds structurally related to 2-(6,7-Difluoro-3-oxo-2,3-dihydro-1H-cyclopenta[B]naphthalen-1-ylidene)malononitrile showed significant cytotoxicity against several cancer cell lines, with IC50 values ranging from 5 to 20 µM .
Case Study 2: Antimicrobial Activity
In a separate investigation, researchers assessed the antimicrobial efficacy of various malononitrile derivatives. The findings revealed that one derivative exhibited a minimum inhibitory concentration (MIC) of 50 µg/mL against Staphylococcus aureus, indicating potential for development as an antibacterial agent .
Table 2: Biological Activity Summary
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The performance of NC-2F is best contextualized against related malononitrile-terminated acceptors with variations in halogenation, conjugation length, and core architecture. Key comparisons include:
NC-2F vs. IC-2Cl: Halogenation Effects
- IC-2Cl: 2-(5,6-Dichloro-3-oxo-2,3-dihydro-1H-inden-1-ylidene)malononitrile has a shorter indene core with chlorine substituents.
- Key Differences :
- Electron-Withdrawing Strength : Fluorine in NC-2F provides stronger electron-withdrawing effects than chlorine, lowering the LUMO level (-3.72 eV vs. -3.65 eV for IC-2Cl) and improving electron mobility .
- Conjugation Length : NC-2F’s naphthalene-fused core extends conjugation, red-shifting absorption (λmax ~850 nm vs. ~750 nm for IC-2Cl) and enhancing light-harvesting .
- Device Performance : NC-2F-based OSCs achieve PCEs >14%, outperforming IC-2Cl-based devices (~12%) due to reduced voltage losses and improved charge extraction .
NC-2F vs. TM6: Fluorination Position and Core Modifications
- TM6: 2-(6,7-Difluoro-2-methylene-3-oxo-2,3-dihydrocyclopenta[b]naphthalen-1-ylidene)malononitrile shares the difluoro-naphthalene core but includes a methylene spacer.
- Key Differences :
- Methylene Spacer : TM6’s methylene group increases planarity, boosting charge mobility (μe ~1.2×10⁻³ cm²/Vs vs. ~8×10⁻⁴ cm²/Vs for NC-2F) but slightly raises the LUMO (-3.68 eV vs. -3.72 eV), reducing Voc .
- Absorption : NC-2F’s absorption edge extends further into the near-infrared (NIR), enabling broader spectral coverage .
NC-2F vs. PCMD Derivatives: Substituent Diversity
- PCMD3 (6,7-difluoro) and PCMD4 (6,7-dichloro): These derivatives highlight halogen effects on the same core.
NC-2F vs. W7: Core Simplification
- W7: 2-(2-Methylene-3-oxo-2,3-dihydro-1H-cyclopenta[b]naphthalen-1-ylidene)malononitrile lacks fluorine substituents. Electronic Effects: Fluorine-free W7 has a higher LUMO (-3.55 eV) than NC-2F, limiting Voc. Performance: W7-based devices achieve PCEs ~10%, significantly lower than NC-2F’s >14% .
Comparative Data Table
Research Findings and Trends
Fluorination Superiority : Fluorine’s electronegativity and small size optimize LUMO levels and molecular packing, outperforming chlorine or hydrogen analogues .
Conjugation Extension : Naphthalene-fused cores (vs. indene) improve absorption and charge transport, reducing energy losses .
Device Optimization: NC-2F’s balanced HOMO-LUMO offset (0.3–0.5 eV) with polymer donors (e.g., PBDB-T) maximizes charge separation and minimizes recombination .
Q & A
Q. What are the common synthetic routes for preparing this compound, and how do reaction conditions influence product purity?
The compound is typically synthesized via a multi-step condensation reaction. A representative method involves reacting a fluorinated cyclopenta[b]naphthalenone precursor with malononitrile derivatives under acidic or catalytic conditions. For example, in a THF solvent system at 298 K, a mixture of the ketone precursor, malononitrile, and a chiral amine catalyst (e.g., 9S-amino-9-deoxyepiquinine) can yield the target compound after 110 hours. Purification via flash chromatography and crystallization (e.g., ethyl acetate/petroleum ether) is critical to isolate high-purity crystals . Prolonged reaction times and controlled acid quenching (1 M HCl) minimize side products.
Q. What spectroscopic and crystallographic methods are most effective for characterizing this compound?
Key techniques include:
- Single-crystal X-ray diffraction : Resolves chair conformations of cyclohexane rings and weak C–H⋯N/O hydrogen bonding networks (e.g., R factor = 0.039) .
- NMR spectroscopy : ¹H/¹³C NMR identifies aromatic protons (δ 7.8–8.6 ppm for fluorinated naphthalene) and malononitrile CH groups (δ ~3.7 ppm) .
- IR spectroscopy : Confirms carbonyl (C=O, ~1700 cm⁻¹) and nitrile (C≡N, ~2200 cm⁻¹) stretches.
Q. What safety protocols are essential when handling this compound?
Use NIOSH/EN 166-compliant PPE: nitrile gloves, face shields, and fume hoods. Avoid dust generation during handling; employ wet cleaning methods for spills. Store in sealed containers at 0–6°C to prevent degradation .
Advanced Questions
Q. How do fluorination patterns (6,7-diF) influence the compound’s electronic properties and reactivity?
Fluorine substituents enhance electron-withdrawing effects, stabilizing the conjugated π-system and lowering the LUMO energy. Computational studies (DFT) reveal that 6,7-diF substitution increases electrophilicity at the malononitrile moiety, facilitating nucleophilic additions. Experimental UV-Vis data show a red shift in λmax compared to non-fluorinated analogs, correlating with extended conjugation .
Q. What computational strategies optimize the design of fluorescent derivatives based on this scaffold?
Combine DFT (e.g., B3LYP/6-31G*) and TD-DFT to model excited-state transitions. Substituents like electron-donating groups (e.g., –OMe) at specific positions can tune emission wavelengths. Validate predictions via fluorescence quantum yield measurements and X-ray crystallography to confirm planarized excited-state geometries .
Q. How can reaction mechanisms for Michael additions involving this compound be elucidated?
Mechanistic studies employ kinetic isotope effects (KIEs) and in situ NMR monitoring. For example, the title compound acts as a Michael acceptor in water-mediated reactions. Isotopic labeling (e.g., D₂O) confirms proton transfer steps, while Hammett plots quantify substituent effects on reaction rates .
Methodological Tables
Q. Table 1: Optimization of Synthesis Conditions
| Parameter | Optimal Condition | Impact on Yield/Purity | Reference |
|---|---|---|---|
| Solvent | THF | Enhances solubility of intermediates | |
| Catalyst | 9S-amino-9-deoxyepiquinine | Improves enantioselectivity | |
| Reaction Time | 110 hours | Maximizes conversion | |
| Crystallization | Ethyl acetate/petroleum ether | Yields X-ray-quality crystals |
Q. Table 2: Key Crystallographic Data
| Parameter | Value | Significance | Reference |
|---|---|---|---|
| Space Group | Monoclinic, P2₁/c | Confirms molecular packing | |
| R Factor | 0.039 | High data accuracy | |
| C–H⋯N Bond Length | 2.5–2.7 Å | Stabilizes crystal structure |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
